Cas no 1355247-01-6 (N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine)
1355247-01-6 structure
Product Name:N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine
CAS No:1355247-01-6
MF:C11H15BrFN
MW:260.145905733109
CID:2771395
PubChem ID:70699624
Update Time:2025-04-21
N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine
- 1-Bromo-2-fluoro-3-(butylaminomethyl)benzene;
- DTXSID80742739
- BS-27142
- MFCD21333086
- 1355247-01-6
- 1-Bromo-2-fluoro-3-(butylaminomethyl)benzene
- CS-0212552
-
- Inchi: 1S/C11H15BrFN/c1-2-3-7-14-8-9-5-4-6-10(12)11(9)13/h4-6,14H,2-3,7-8H2,1H3
- InChI Key: YLMDQNXJXCJJES-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1F)CNCCCC
Computed Properties
- Exact Mass: 259.03700
- Monoisotopic Mass: 259.03719Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 3.86880
N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Customs Data
- HS CODE:2921499090
- Customs Data:
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE62587-1g |
1-Bromo-2-fluoro-3-(butylaminomethyl)benzene |
1355247-01-6 | 98% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AE62587-5g |
1-Bromo-2-fluoro-3-(butylaminomethyl)benzene |
1355247-01-6 | 98% | 5g |
$209.00 | 2024-04-20 | |
| Crysdot LLC | CD12151195-5g |
1-Bromo-2-fluoro-3-(butylaminomethyl)benzene |
1355247-01-6 | 95+% | 5g |
$339 | 2024-07-23 | |
| Crysdot LLC | CD12151195-10g |
1-Bromo-2-fluoro-3-(butylaminomethyl)benzene |
1355247-01-6 | 95+% | 10g |
$564 | 2024-07-23 | |
| 1PlusChem | 1P009XJV-1g |
1-Bromo-2-fluoro-3-(butylaminomethyl)benzene |
1355247-01-6 | 98% | 1g |
$61.00 | 2025-02-25 | |
| 1PlusChem | 1P009XJV-5g |
1-Bromo-2-fluoro-3-(butylaminomethyl)benzene |
1355247-01-6 | 98% | 5g |
$270.00 | 2025-02-25 |
N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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